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Compound of Interest

Compound Name: Metahexestrol

Cat. No.: B1236963

For Researchers, Scientists, and Drug Development Professionals

Abstract

Metahexestrol, also known as meso-3,4-bis(3'-hydroxyphenyl)hexane, is a synthetic non-
steroidal estrogen that acts as an inhibitor of the estrogen receptor (E2R).[1][2] Its potential
antitumor activity, particularly in estrogen-dependent breast cancers, makes it a molecule of
significant interest in medicinal chemistry and drug development.[1][2] This document provides
a comprehensive technical guide on a putative synthetic pathway for metahexestrol and
details the analytical methods for its structural characterization. The protocols and data
presented herein are intended to serve as a foundational resource for researchers engaged in
the synthesis and evaluation of this and related compounds.

Physicochemical Properties

Metahexestrol is a solid organic compound with the following properties:
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Property Value Reference

3-[(3S,4R)-4-(3-

IUPAC Name hydroxyphenyl)hexan-3- [3]
yllphenol

Molecular Formula C1sH2202

Molecular Weight 270.37 g/mol

CAS Number 71953-72-5

Appearance Solid

Proposed Synthesis of Metahexestrol

A plausible and efficient synthetic route to metahexestrol begins with the commercially
available starting material, 3'-hydroxypropiophenone. The proposed pathway involves a two-
step process: a pinacol coupling reaction to form the central C-C bond and create the vicinal
diol intermediate, followed by a deoxygenation step to yield the final alkane structure.
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3'-Hydroxypropiophenone (x2)

1. Mg, HgClz
2. Benzene, Reflux

Y
meso-3,4-Bis(3-hydroxyphenyl)hexane-3,4-diol

1. Ac20, Pyridine
2. Na, lig. NHs/EtOH

y

Metahexestrol
(meso-3,4-Bis(3'-hydroxyphenyl)hexane)
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Synthesized Crude Product

:

Purification
(Column Chromatography)

Pure Metahexestrol

FT-IR Spectroscopy Mass Spectrometry

NMR Spectroscopy
(1H, 13C)

Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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